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Compound of Interest

Compound Name: Sofosbuvir impurity M

Cat. No.: B8082611

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of pharmaceutical impurities are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Sofosbuvir impurity M, a known impurity in the synthesis of the antiviral drug

Sofosbuvir. Adherence to these guidelines is critical for regulatory compliance and responsible

chemical management.

Sofosbuvir impurity M, with the chemical name propan-2-yl 2-[[[5-(2,4-dioxopyrimidin-1-

yl)-3,4-dihydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate, is a

nucleoside analog impurity.[1] While specific toxicity data for this impurity is not detailed in

publicly available literature, its structural similarity to an active pharmaceutical ingredient

necessitates that it be handled with care and disposed of following established protocols for

chemical waste.

Regulatory Framework
The disposal of pharmaceutical waste in the United States is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA) and the Drug Enforcement Administration (DEA), particularly for controlled substances.
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[2][3][4] State and local regulations may also apply and can be more stringent than federal

laws.[2][3]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the proper disposal of

Sofosbuvir impurity M, assuming it is being handled in a laboratory setting.

1. Waste Classification and Segregation:

Initial Assessment: The first critical step is to determine if the waste containing Sofosbuvir
impurity M should be classified as hazardous waste. In the absence of specific data, and as

a conservative measure, it is recommended to manage it as such.

Segregation: Do not mix Sofosbuvir impurity M waste with non-hazardous laboratory trash.

It should be segregated into a dedicated waste stream.[2] Use separate, clearly labeled

containers for solid and liquid waste.

2. Waste Collection and Storage:

Containers: Use appropriate, leak-proof, and clearly labeled containers for waste collection.

For solid forms of the impurity, a securely sealed polyethylene container is suitable. For

solutions, use a compatible, shatter-resistant bottle with a secure cap. Containers should be

color-coded according to your institution's waste management plan; often, black containers

are used for RCRA hazardous pharmaceutical waste.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Sofosbuvir impurity M," and the date when the waste was first added to the

container.[2]

Storage: Store the waste containers in a designated and secure satellite accumulation area

within the laboratory. This area should be away from general lab traffic and incompatible

chemicals.

3. Engagement of a Certified Disposal Vendor:
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Professional Disposal: The disposal of chemical waste must be handled by a certified

pharmaceutical or chemical waste disposal company.[2] These vendors are equipped to

manage the transportation and final destruction of the waste in compliance with all

regulations.

Waste Manifest: A hazardous waste manifest will be required. This document tracks the

waste from your facility to its final destination and is a legal requirement.

4. Final Disposal Method:

Incineration: The generally accepted and most environmentally responsible method for the

disposal of pharmaceutical waste is high-temperature incineration at a licensed facility.[4]

This process ensures the complete destruction of the chemical compounds.

Prohibited Disposal Methods: It is crucial to avoid improper disposal methods. Never dispose

of Sofosbuvir impurity M down the drain or in regular solid waste.[4] Flushing

pharmaceuticals is strongly discouraged as it can lead to water contamination.[4]

Quantitative Data
The following table summarizes key chemical data for Sofosbuvir impurity M.

Property Value Reference

Chemical Name

propan-2-yl 2-[[[5-(2,4-

dioxopyrimidin-1-yl)-3,4-

dihydroxy-4-methyloxolan-2-

yl]methoxy-

phenoxyphosphoryl]amino]pro

panoate

[1]

Molecular Formula C22H30N3O10P [1]

Molecular Weight 527.46 g/mol [1]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of Sofosbuvir
impurity M.

Laboratory Procedures

Waste Management & Disposal

Generation of
Sofosbuvir Impurity M Waste

Classify as
Hazardous Waste

Segregate into
Dedicated Container

Label Container
(Name, Hazard, Date)

Store in Secure
Satellite Accumulation Area

Arrange Pickup with
Certified Waste Vendor

Complete Hazardous
Waste Manifest

Transport to
Licensed Facility

High-Temperature
Incineration

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Sofosbuvir impurity M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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